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Compound of Interest

Compound Name: [(Difluoromethyl)thio]benzene

Cat. No.: B072450 Get Quote

Essential Safety and Handling Guide for
[(Difluoromethyl)thio]benzene
For Immediate Use by Laboratory Professionals

This document provides critical safety and logistical information for the handling of

[(Difluoromethyl)thio]benzene (CAS No. 68965-44-6). All personnel must review and

understand this information before commencing any work with this compound.

Hazard Identification and Physicochemical
Properties
[(Difluoromethyl)thio]benzene is a flammable liquid that can cause skin and eye irritation,

and may also lead to respiratory irritation.[1] While specific quantitative toxicity data such as

LD50 and LC50 are not readily available, the primary hazards identified necessitate stringent

adherence to safety protocols.

For a closely related compound, [(Difluoromethyl)thio]benzene (CAS No. 1535-67-7), the

following physicochemical properties have been reported and can be used for general

guidance:
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Property Value

Molecular Formula C₇H₆F₂S

Molecular Weight 160.18 g/mol [2]

Boiling Point 63°C at 7 mmHg[2]

Note: This data is for a related compound and should be used for estimation purposes only.

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to ensure personnel safety. The following PPE

must be worn at all times when handling [(Difluoromethyl)thio]benzene:

PPE Category Specification

Eye and Face Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Body Protection A flame-retardant lab coat.

Respiratory Protection
To be used in case of inadequate ventilation or

for spill response.

Safe Handling and Operational Plan
A systematic approach to handling [(Difluoromethyl)thio]benzene is crucial to minimize

exposure and ensure a safe laboratory environment.
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Safe Handling Workflow for [(Difluoromethyl)thio]benzene
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Safe Handling Workflow

Experimental Protocol: Standard Handling Procedure
Preparation:

Ensure a calibrated fire extinguisher is readily accessible.

Work exclusively within a certified chemical fume hood.

Assemble all necessary equipment and reagents before introducing

[(Difluoromethyl)thio]benzene.

Don all required PPE as specified in the table above.

Handling:

Ground all equipment to prevent static discharge.

Dispense the chemical carefully, avoiding splashing or aerosol generation.
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Keep the container tightly sealed when not in use.

Should any skin contact occur, immediately wash the affected area with copious amounts

of soap and water.[1]

In case of eye contact, flush with water for a minimum of 15 minutes and seek immediate

medical attention.[1]

Storage:

Store in a cool, dry, and well-ventilated area away from sources of ignition.[1]

Ensure the storage container is clearly labeled and tightly sealed.

Emergency and Disposal Plans
Preparedness for emergencies and a clear disposal pathway are critical components of safe

laboratory operations.
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Emergency Spill Response Plan
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Emergency Spill Response

Experimental Protocol: Spill Cleanup
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Immediate Actions:

Alert all personnel in the immediate vicinity and evacuate the area.

If the spill is significant, activate the fire alarm and contact emergency services.

Remove all sources of ignition.

Cleanup Procedure (for minor spills):

Don all appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material such as vermiculite or sand.

Carefully collect the absorbed material into a designated, labeled hazardous waste

container.

Decontaminate the spill area with a suitable solvent, followed by soap and water.

Place all contaminated materials, including PPE, into a sealed bag for hazardous waste

disposal.

Experimental Protocol: Waste Disposal
Collection:

Collect all waste containing [(Difluoromethyl)thio]benzene in a clearly labeled, sealed,

and compatible waste container.

Do not mix with other waste streams unless compatibility has been confirmed.

Disposal:

Dispose of the hazardous waste through your institution's designated Environmental

Health and Safety (EHS) office.[1]

Follow all local, state, and federal regulations for hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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